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Compound of Interest

Compound Name: GW7845

Cat. No.: B1672479

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of the synthetic agonist
GW?7845 and the prominent endogenous ligand 15-deoxy-A2,14-prostaglandin Jz (15d-PGJz)
for the Peroxisome Proliferator-Activated Receptor gamma (PPARY). PPARYy is a critical
nuclear receptor involved in adipogenesis, glucose metabolism, and inflammation, making it a
key target for therapeutic development. This comparison aims to provide an objective analysis
of their performance based on experimental data to inform research and drug development
decisions.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative parameters for GW7845 and the
endogenous PPARYy ligand, 15d-PGJ2. These values have been compiled from various studies
and provide a basis for comparing their binding affinity and activation potential.

Table 1: Binding Affinity for PPARy

Ligand Assay Type Value Citation
Gw7845 Inhibitor Constant (Ki) 3.7 nM [1]
15d-PGJ2 Not Available
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Note: A direct side-by-side Ki or IC50 from a competitive binding assay for 15d-PGJz was not
available in the reviewed literature. The affinity of 15d-PGJ2 for PPARY is described as high for
a natural ligand, though it is lower than that of synthetic agonists like thiazolidinediones.[2]

Table 2: Receptor Activation (ECso)

Ligand Assay Type Cell Line Value Citation
Reporter Gene

GW7845 Cv-1 0.71 nM [3]
Assay
Reporter Gene

15d-PGJ2 - 2 uM [4]
Assay
Adipocyte

15d-PGJ2 ) o C3H10T1/2 7 uM [4]
Differentiation

These tables highlight the significantly higher potency of the synthetic ligand GW7845 in
activating PPARy compared to the endogenous ligand 15d-PGJ-.

Signaling Pathway and Experimental Workflow

To visualize the mechanisms and experimental approaches discussed, the following diagrams
have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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